(1-Chloro-2-methyl-3-butene-2-yl) acetate

• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• IUPAC Name: (1-chloro-2-methylbut-3-en-2-yl) acetate
• InChI: InChI=1S/C7H11ClO2/c1-4-7(3,5-8)10-6(2)9/h4H,1,5H2,2-3H3
• InChI Key: XBLBRVOSSJQTNS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(CCl)C=C

Description

(1-Chloro-2-methyl-3-butene-2-yl) acetate is a useful research compound. Its molecular formula is C7H11ClO2 and its molecular weight is 162.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

82 g (1.2 mol) of Isoprene and 360 g of glacial acetic acid were mixed. With stirring under ice cooling and with keeping an internal temperature at 10°-15° C., 108 g (1.0 mol) of t-butyl hypochlorite were added dropwise therein. The resulting mixture was continuously stirred as it was until the yellow color of said t-butyl hypochlorite disapperared from the reaction liquid. After water (500 ml) was added into the reaction liquid, it was extracted with ether (300 ml×2). After the organic layer was washed with an aqueous solution saturated with sodium hydrogencarbonate, and thereafter with water and dried, it was concentrated under reduced pressure, thereby obtaining an oily residue. This residue was distilled under reduced pressure, whereby 120 g of the title compound were obtained. (Yield: 43%)